Cas no 2649073-41-4 (3-isocyanato-5-(piperidin-1-yl)pyridine)

• Product Name: 3-isocyanato-5-(piperidin-1-yl)pyridine
• CAS No: 2649073-41-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD30488236
• CID: 5223943
• PubChem ID: 125452639
• Update Time: 2025-05-19

3-isocyanato-5-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-isocyanato-5-(1-piperidinyl)-
• 3-isocyanato-5-(piperidin-1-yl)pyridine

• MDL： MFCD30488236
• Inchi： 1S/C11H13N3O/c15-9-13-10-6-11(8-12-7-10)14-4-2-1-3-5-14/h6-8H,1-5H2
• InChI Key： LEMVVKDSTSJSQG-UHFFFAOYSA-N
• SMILES： C1=NC=C(N2CCCCC2)C=C1N=C=O

Additional information on 3-isocyanato-5-(piperidin-1-yl)pyridine

3-Isocyanato-5-(piperidin-1-yl)pyridine (CAS No. 2649073-41-4): A Versatile Chemical Intermediate for Advanced Applications

3-Isocyanato-5-(piperidin-1-yl)pyridine (CAS No. 2649073-41-4) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique isocyanate and piperidine functional groups, serves as a critical building block for the development of advanced materials and bioactive molecules. Its molecular structure, which combines a pyridine ring with reactive moieties, makes it a valuable intermediate for researchers and industrial chemists alike.

The growing interest in 3-isocyanato-5-(piperidin-1-yl)pyridine can be attributed to its versatility in forming urethane and urea linkages, which are essential in polymer chemistry and drug design. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they enable the creation of eco-friendly materials with reduced environmental impact. Researchers are particularly intrigued by its potential in developing high-performance coatings and biocompatible polymers, addressing current demands in industries ranging from automotive to biomedical engineering.

In the pharmaceutical sector, 3-isocyanato-5-(piperidin-1-yl)pyridine is being explored for its role in designing novel small-molecule therapeutics. The piperidin-1-yl moiety, in particular, is a common pharmacophore found in many FDA-approved drugs, making this compound a promising candidate for drug discovery programs. Its ability to participate in click chemistry reactions has also made it valuable for bioconjugation applications, a hot topic in modern targeted drug delivery systems.

The synthesis and handling of 3-isocyanato-5-(piperidin-1-yl)pyridine require specialized knowledge in organic chemistry techniques. Proper storage conditions, typically under inert atmosphere and low temperatures, are crucial to maintain its reactivity. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its purity for research applications.

From a commercial perspective, the market for 3-isocyanato-5-(piperidin-1-yl)pyridine is expanding, driven by increasing R&D investments in specialty chemicals and pharmaceutical intermediates. Manufacturers are focusing on developing scalable synthesis routes to meet the growing demand from academic institutions and industrial laboratories. The compound's unique chemical properties position it as a key player in the emerging field of functional materials and smart coatings.

Quality control measures for 3-isocyanato-5-(piperidin-1-yl)pyridine are stringent, with specifications typically including purity levels above 98% and strict limits on residual solvents. These standards ensure reliable performance in downstream applications, whether in material science or medicinal chemistry projects. The compound's stability profile and reactivity characteristics make it particularly suitable for high-throughput screening and combinatorial chemistry approaches.

Looking ahead, 3-isocyanato-5-(piperidin-1-yl)pyridine is expected to play an increasingly important role in cutting-edge research areas such as molecular electronics and advanced drug formulations. Its structural features offer numerous possibilities for chemical modification, allowing scientists to tailor its properties for specific applications. As the chemical industry continues to evolve toward more sophisticated and specialized compounds, intermediates like 3-isocyanato-5-(piperidin-1-yl)pyridine will remain at the forefront of innovation.

For researchers working with 3-isocyanato-5-(piperidin-1-yl)pyridine, understanding its structure-activity relationships is crucial for maximizing its potential. The compound's electronic properties, influenced by both the electron-withdrawing isocyanate group and the electron-donating piperidine moiety, create interesting possibilities for molecular design. These characteristics are particularly valuable in developing materials with tailored optical properties or catalytic activity.

The environmental profile of 3-isocyanato-5-(piperidin-1-yl)pyridine is another area of active investigation, as industries seek to balance performance with sustainability. Current research focuses on developing atom-economical synthetic routes and exploring biodegradable derivatives that maintain the compound's useful properties while reducing ecological impact. These efforts align with global trends toward green chemistry and circular economy principles in the chemical sector.

In conclusion, 3-isocyanato-5-(piperidin-1-yl)pyridine (CAS No. 2649073-41-4) represents a fascinating example of how specialized chemical intermediates can drive innovation across multiple disciplines. Its unique combination of structural features and reactivity continues to inspire new applications in materials science, pharmaceutical research, and beyond. As scientific understanding of this compound deepens and synthetic methodologies advance, we can expect to see even more creative uses emerging for this versatile building block in the years to come.